Cas no 1823183-31-8 (5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one)

• Product Name: 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one
• CAS No: 1823183-31-8
• MF: C₁₁H₆F₅N₃O
• MW: 291.176859378815
• MDL: MFCD29042636
• CID: 4708586
• Update Time: 2025-06-14

5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one
• 5-fluoro-2-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]-6-methyl-3,4-dihydropyrimidin-4-one
• 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one

• MDL： MFCD29042636
• Inchi： 1S/C11H6F5N3O/c1-4-7(13)10(20)19-9(18-4)8-6(12)2-5(3-17-8)11(14,15)16/h2-3H,1H3,(H,18,19,20)
• InChI Key： ANEYAIJIGPEZFG-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CN=C1C1=NC(C)=C(C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 485
• Topological Polar Surface Area: 54.4

Additional information on 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one

Comprehensive Overview of 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one (CAS No. 1823183-31-8)

The compound 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one (CAS No. 1823183-31-8) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of multiple fluorine atoms and a trifluoromethyl group, make it a subject of interest for drug discovery and material science applications. The compound's CAS number 1823183-31-8 is often searched by researchers looking for detailed chemical properties, synthesis methods, and safety data.

In recent years, the demand for fluorinated compounds like 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of new therapeutics, particularly in oncology and neurology. The compound's pyrimidin-4(3H)-one core is a common scaffold in kinase inhibitors, which are a hot topic in cancer research. Researchers frequently inquire about its potential as a kinase inhibitor or its role in drug discovery pipelines.

The agrochemical industry also shows growing interest in this compound, as fluorinated pyridines and pyrimidines are known for their herbicidal and insecticidal activities. Searches for fluorinated agrochemicals or trifluoromethyl pyridine derivatives often lead to discussions about CAS 1823183-31-8. Its structural motifs align with trends in sustainable crop protection, a major focus in modern agriculture.

From a synthetic chemistry perspective, the compound's multi-fluorinated nature presents challenges and opportunities. Chemists often explore its reactivity patterns or synthetic routes, as evidenced by frequent searches for fluoropyrimidine synthesis. The presence of both a fluoro and a trifluoromethyl group on the pyridine ring makes it a valuable intermediate for further functionalization, a topic of interest in medicinal chemistry optimization.

Analytical characterization of 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one is another area of focus. Researchers frequently seek information on its NMR spectra, HPLC purity, and mass spectrometry data, which are essential for quality control in both academic and industrial settings. The compound's CAS registry number 1823183-31-8 serves as a unique identifier in chemical databases and patent literature.

Environmental and toxicological profiles of fluorinated compounds are increasingly scrutinized, and this molecule is no exception. While not classified as hazardous, its ecological impact assessment and biodegradability are topics of legitimate scientific inquiry. These aspects are particularly relevant given the current emphasis on green chemistry principles and sustainable molecular design.

In the context of intellectual property, CAS 1823183-31-8 appears in several patent applications, reflecting its commercial potential. The compound's structural novelty makes it a candidate for new chemical entity status in pharmaceutical development. Patent searches often combine its IUPAC name with terms like small molecule therapeutics or crop protection agents.

The future research directions for this compound likely involve exploring its structure-activity relationships and potential as a molecular probe. With fluorine chemistry being a cornerstone of modern drug design, 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4(3H)-one represents an important case study in rational molecular optimization. Its applications may expand as new biological targets are identified and synthetic methodologies advance.